![molecular formula C8H6BrF3 B057558 1-(Bromomethyl)-4-(trifluoromethyl)benzene CAS No. 402-49-3](/img/structure/B57558.png)
1-(Bromomethyl)-4-(trifluoromethyl)benzene
Overview
Description
1-(Bromomethyl)-4-(trifluoromethyl)benzene, commonly referred to as 1,4-BTMF, is an organic compound used in a variety of scientific processes and applications. It is a colorless, volatile liquid with a pungent odor and is highly flammable. It is a versatile compound that is used in a number of scientific fields, including synthesis, research, and experimentation.
Scientific Research Applications
Organometallic Synthesis : 1-Bromo-3,5-bis(trifluoromethyl)benzene, a related compound, is used as a starting material for organometallic synthesis. This involves reactions with phenylmagnesium, -lithium, and -copper intermediates for various synthetic applications (Porwisiak & Schlosser, 1996).
Structural Analysis : The study of bromo- and bromomethyl-substituted benzenes, including their X-ray structure determinations, reveals insights into C–H···Br, C–Br···Br, and C–Br···π interactions. This provides valuable information for understanding molecular packing and interactions in solid-state chemistry (Jones, Kuś & Dix, 2012).
Fluorescence Properties : The synthesis and study of 1-Bromo-4-(2,2-diphenylvinyl)benzene, which is prepared using 1-bromo-4-bromomethyl-benzene, highlight its fluorescence properties. These findings are significant for applications in photoluminescence (Zuo-qi, 2015).
Regioselective Metalation : The metalation of bromo(trifluoromethyl)benzenes, including 1-bromo-3-(trifluoromethyl)benzene, demonstrates regioselective deprotonation, which is crucial for selective organic synthesis (Mongin, Desponds & Schlosser, 1996).
Electro-synthetic Reactions : The electro-synthetic reaction of 1,2-bis(bromomethyl)benzene with 1,4-hydroquinone is notable for green and convergent paired Diels–Alder synthesis, indicating its potential in sustainable chemistry applications (Habibi, Pakravan & Nematollahi, 2014).
Bromine Atom-Transfer Radical Addition : A study of bromine atom-transfer radical addition in aqueous media using compounds like 1-octene and ethyl bromoacetate shows the versatility of bromomethyl compounds in radical addition reactions (Yorimitsu, Shinokubo, Matsubara, Oshima, Omoto & Fujimoto, 2001).
Safety and Hazards
The safety data sheet for a similar compound, “2,4-Bis(trifluoromethyl)benzyl bromide”, indicates that it causes severe skin burns and eye damage . It’s advisable to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment is recommended .
Mechanism of Action
Target of Action
4-(Trifluoromethyl)benzyl bromide is a useful building block in the synthesis of various compounds with biological activities . It is used in the synthesis of 1-(Substituted benzyl)-2-substituted-5,6-dichlorobenzimidazoles with antiviral activities . It is also used to prepare 2-[(4-diarylmethoxy)phenyl]benzimidazoles as potent inhibitors of hepatitis C virus NS5B polymerase . Therefore, the primary targets of this compound can be considered the enzymes or proteins involved in these viral processes.
Mode of Action
It is known to be involved in the suzuki–miyaura cross-coupling reaction , a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . This suggests that the compound may interact with its targets by forming carbon–carbon bonds, thereby modifying the structure and function of the target molecules.
Biochemical Pathways
Given its use in the synthesis of antiviral compounds , it can be inferred that it may affect the biochemical pathways related to viral replication or protein synthesis.
Result of Action
Given its role in the synthesis of antiviral compounds , it can be inferred that its action may result in the inhibition of viral replication or protein synthesis at the molecular and cellular levels.
Biochemical Analysis
Biochemical Properties
It is known that the trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials
Cellular Effects
It is known that the trifluoromethyl group can influence cell function
Molecular Mechanism
It is known that the trifluoromethyl group can exert effects at the molecular level
Properties
IUPAC Name |
1-(bromomethyl)-4-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrF3/c9-5-6-1-3-7(4-2-6)8(10,11)12/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKSNDOVDVVPSMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CBr)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrF3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30193196 | |
Record name | 1-(Bromomethyl)-4-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30193196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
402-49-3 | |
Record name | 4-(Trifluoromethyl)benzyl bromide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=402-49-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(Bromomethyl)-4-(trifluoromethyl)benzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000402493 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(Bromomethyl)-4-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30193196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(bromomethyl)-4-(trifluoromethyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.317 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-(Bromomethyl)-4-(trifluoromethyl)benzene | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T5YRU2P3EP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of 4-Trifluoromethylbenzyl bromide in the synthesis described in the research paper?
A1: In the study [], 4-Trifluoromethylbenzyl bromide acts as an alkylating agent. It reacts with the sodium salt of 2-Hydroxymethyl-2-methyl-1,3-propanediol (compound 4 in the paper) to introduce a 4-trifluoromethylbenzyl ether group onto the target molecule. This reaction yields (4-CF3C6H4CH2OCH2)C(Me)(CH2CH[double bond]CH2)(CH2OH) x H2O (compound 15 in the paper).
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